Cas no 88987-97-7 (3-Thiomorpholinone, 2-octyl-)

• Product Name: 3-Thiomorpholinone, 2-octyl-
• CAS No: 88987-97-7
• MF: C₁₂H₂₃NOS
• MW: 229.382122278214
• CID: 617049
• PubChem ID: 71321234
• Update Time: 2025-04-19

3-Thiomorpholinone, 2-octyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinone, 2-octyl-
• 2-octylthiomorpholin-3-one
• DTXSID30751073
• 88987-97-7

• Inchi： 1S/C12H23NOS/c1-2-3-4-5-6-7-8-11-12(14)13-9-10-15-11/h11H,2-10H2,1H3,(H,13,14)
• InChI Key： OCEOJMQRLOGSQI-UHFFFAOYSA-N
• SMILES： S1CCNC(C1CCCCCCCC)=O

Computed Properties

• Exact Mass: 229.15003553g/mol
• Monoisotopic Mass: 229.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.4Ų